Cas no 2228854-45-1 (2-1-(4-bromophenyl)cyclopropylbutanoic acid)

• Product Name: 2-1-(4-bromophenyl)cyclopropylbutanoic acid
• CAS No: 2228854-45-1
• MF: C₁₃H₁₅BrO₂
• MW: 283.161003351212
• CID: 6121423
• PubChem ID: 165693930
• Update Time: 2025-10-21

2-1-(4-bromophenyl)cyclopropylbutanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-1-(4-bromophenyl)cyclopropylbutanoic acid
• EN300-1916304
• 2228854-45-1
• 2-[1-(4-bromophenyl)cyclopropyl]butanoic acid

• Inchi： 1S/C13H15BrO2/c1-2-11(12(15)16)13(7-8-13)9-3-5-10(14)6-4-9/h3-6,11H,2,7-8H2,1H3,(H,15,16)
• InChI Key： OHUDJFQUVCUKPS-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)C1(C(C(=O)O)CC)CC1

Computed Properties

• Exact Mass: 282.02554g/mol
• Monoisotopic Mass: 282.02554g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 265
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 37.3Ų

Additional information on 2-1-(4-bromophenyl)cyclopropylbutanoic acid

2-1-(4-Bromophenyl)cyclopropylbutanoic Acid: A Comprehensive Overview

The compound with CAS No. 2228854-45-1, commonly referred to as 2-1-(4-bromophenyl)cyclopropylbutanoic acid, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which combines a bromophenyl group with a cyclopropane ring and a butanoic acid moiety. The cyclopropane ring is particularly noteworthy due to its strained geometry, which often imparts interesting chemical reactivity and biological activity.

Recent studies have highlighted the potential of 2-1-(4-bromophenyl)cyclopropylbutanoic acid in drug discovery. Researchers have explored its ability to modulate various biological pathways, particularly those involving G-protein coupled receptors (GPCRs). The bromophenyl group is known to enhance lipophilicity, which can improve the compound's bioavailability and binding affinity to target proteins. This makes it a promising candidate for the development of novel therapeutic agents.

In addition to its pharmacological applications, 2-1-(4-bromophenyl)cyclopropylbutanoic acid has also been investigated for its role in materials science. The cyclopropane ring's strain energy has been harnessed to create novel materials with unique mechanical properties. For instance, recent research has demonstrated that this compound can be used as a building block for the synthesis of high-strength polymers, which could find applications in aerospace and automotive industries.

The synthesis of 2-1-(4-bromophenyl)cyclopropylbutanoic acid involves a multi-step process that typically begins with the bromination of phenol derivatives. The subsequent formation of the cyclopropane ring is achieved through a Diels-Alder reaction or other cycloaddition techniques. The final step involves the introduction of the butanoic acid group, which can be accomplished via hydrolysis or other functional group transformations.

From an environmental perspective, 2-1-(4-bromophenyl)cyclopropylbutanoic acid has been studied for its biodegradation potential. Initial findings suggest that under specific environmental conditions, such as those found in wastewater treatment systems, this compound can undergo microbial degradation. This is crucial for assessing its environmental impact and ensuring sustainable practices in its production and use.

In conclusion, 2-1-(4-bromophenyl)cyclopropylbutanoic acid (CAS No. 2228854-45-1) is a versatile compound with diverse applications across multiple scientific disciplines. Its unique chemical structure, combined with recent advancements in synthetic and analytical techniques, continues to unlock new possibilities for its utilization in drug development, materials science, and environmental studies.